
Proper Disposal of Crenatine: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Crenatine

Cat. No.: B031384 Get Quote

For research use only. Not for human or veterinary use.

This document provides essential safety and logistical information for the proper disposal of

Crenatine (CAS No. 26585-14-8), a β-carboline alkaloid. The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

handling and disposal in a laboratory setting. Due to the limited availability of a specific Safety

Data Sheet (SDS) for Crenatine, these guidelines are based on the general principles for the

disposal of hazardous nitrogenous heterocyclic compounds and β-carboline alkaloids. Always

consult your institution's Environmental Health and Safety (EHS) department for specific local

regulations.

Crenatine Chemical and Physical Properties
The following table summarizes the known properties of Crenatine. This data is essential for

understanding its behavior and potential hazards during handling and disposal.
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Property Value

CAS Number 26585-14-8[1][2][3]

IUPAC Name 1-ethyl-9H-beta-carbolin-4-yl methyl ether

Molecular Formula C₁₄H₁₄N₂O[2]

Molecular Weight 226.28 g/mol

Appearance Data not available

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone[3]

Storage Temperature 2-8°C

Hazardous Decomposition

When heated to decomposition, nitrogen oxides

(NOx) and carbon oxides (CO, CO₂) may be

produced.

Incompatibilities Strong oxidizing agents.

Experimental Protocols for Disposal
As no specific experimental protocols for the neutralization or deactivation of Crenatine are

publicly available, the primary disposal method involves collection, segregation, and transfer to

a licensed hazardous waste facility. Chemical deactivation should not be attempted without a

validated and approved protocol from your institution's EHS office.

Step-by-Step Disposal Procedure
Follow these steps to ensure the safe disposal of Crenatine waste.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE at all times: a lab coat, safety glasses with side shields (or

goggles), and chemical-resistant gloves (nitrile or neoprene).

2. Waste Segregation and Collection:
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Solid Waste:

Collect all solid Crenatine waste, including contaminated consumables (e.g., weigh boats,

pipette tips, gloves, absorbent paper), in a dedicated, clearly labeled hazardous waste

container.

The container must be made of a compatible material (e.g., polyethylene), be in good

condition, and have a secure, tight-fitting lid.

Liquid Waste:

Collect all liquid waste containing Crenatine, including unused solutions and solvent

rinses, in a dedicated, labeled hazardous waste container for organic or alkaloid waste.

Do not mix with incompatible waste streams, particularly strong oxidizing agents.

Ensure the container is stored in a secondary containment tray to prevent spills.

3. Labeling Hazardous Waste:

Label the waste container clearly with the words "Hazardous Waste."

Identify the contents, listing "Crenatine (CAS: 26585-14-8)" and any solvents present with

their approximate concentrations.

Indicate the accumulation start date on the label.

4. Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory.

The SAA should be away from general traffic, drains, and sources of ignition.

Ensure the container remains closed at all times, except when adding waste.

5. Arranging for Disposal:
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Once the container is full (not exceeding 90% capacity) or the accumulation time limit set by

your institution is reached, contact your EHS department to arrange for a scheduled pickup.

[4]

Do not dispose of Crenatine waste down the sanitary sewer or in the regular trash.[5][6]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Crenatine waste in

a laboratory setting.
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Caption: Workflow for the safe disposal of Crenatine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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